Cas no 59462-08-7 (2-cyano-2-methylbutanoic acid)

• Product Name: 2-cyano-2-methylbutanoic acid
• CAS No: 59462-08-7
• MF: C₆H₉NO₂
• MW: 127.141161680222
• CID: 4054903
• PubChem ID: 12264245
• Update Time: 2025-10-29

2-cyano-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-cyano-2-methyl-
• 2-cyano-2-methylbutanoic acid
• G53549
• 59462-08-7
• JCA46208
• AKOS006381268
• Z1205494421
• EN300-148797
• SCHEMBL4850151
• CS-0234871
• 2-cyano-2-methylbutanoicacid

• Inchi： 1S/C6H9NO2/c1-3-6(2,4-7)5(8)9/h3H2,1-2H3,(H,8,9)
• InChI Key： BAURMQOZWYLEGX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C#N)(C)CC

Computed Properties

• Exact Mass: 127.063328530Da
• Monoisotopic Mass: 127.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.1Ų

Additional information on 2-cyano-2-methylbutanoic acid

2-Cyano-2-Methylbutanoic Acid (CAS No. 59462-08-7): An Overview of Its Properties, Applications, and Recent Research Advances

2-Cyano-2-methylbutanoic acid (CAS No. 59462-08-7) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as 2-cyano-3-methylbutyric acid, is characterized by its unique structural features and chemical properties, making it a valuable component in various applications.

The molecular formula of 2-cyano-2-methylbutanoic acid is C₆H₉NO₂, and it has a molecular weight of approximately 131.14 g/mol. The compound consists of a carboxylic acid group (-COOH) and a cyano group (-CN), both attached to a branched alkyl chain. These functional groups contribute to its reactivity and versatility in chemical reactions.

In terms of physical properties, 2-cyano-2-methylbutanoic acid is a white crystalline solid at room temperature with a melting point ranging from 100 to 103°C. It is soluble in water and polar organic solvents such as ethanol and acetone, which facilitates its use in various chemical processes and reactions.

The chemical reactivity of 2-cyano-2-methylbutanoic acid is influenced by its functional groups. The carboxylic acid group can participate in esterification, amide formation, and other nucleophilic acyl substitution reactions. The cyano group can undergo hydrolysis to form an amide or a carboxylic acid, or it can be reduced to an amine. These reactions make 2-cyano-2-methylbutanoic acid a valuable intermediate in the synthesis of more complex molecules.

In the pharmaceutical industry, 2-cyano-2-methylbutanoic acid has been explored for its potential therapeutic applications. Recent studies have investigated its role in the development of new drugs for various diseases. For example, researchers have synthesized derivatives of 2-cyano-2-methylbutanoic acid that exhibit anti-inflammatory and anti-cancer properties. These derivatives have shown promise in preclinical studies, demonstrating their potential for further development into therapeutic agents.

In the field of biochemistry, 2-cyano-2-methylbutanoic acid has been studied for its interactions with biological systems. Its ability to modulate enzyme activity and cellular signaling pathways has been of particular interest. For instance, some studies have shown that certain derivatives of 2-cyano-2-methylbutanoic acid can inhibit specific enzymes involved in inflammatory responses, making them potential candidates for the treatment of inflammatory diseases.

The environmental impact of 2-cyano-2-methylbutanoic acid is also an area of ongoing research. While the compound itself is not classified as hazardous, its production and use must be conducted with appropriate safety measures to prevent environmental contamination. Studies have focused on developing more sustainable methods for the synthesis of 2-cyano-2-methylbutanoic acid, including the use of green chemistry principles to minimize waste and reduce energy consumption.

In conclusion, 2-cyano-2-methylbutanoic acid (CAS No. 59462-08-7) is a multifaceted compound with a wide range of applications in chemistry, biochemistry, and pharmaceutical research. Its unique structural features and chemical properties make it an important intermediate in the synthesis of more complex molecules and a potential candidate for the development of new therapeutic agents. Ongoing research continues to uncover new possibilities for this versatile compound, highlighting its significance in various scientific fields.